Cas no 1443326-98-4 (Methyl 5-(3-methoxyphenyl)-3-methyl-5-oxovalerate)

• Product Name: Methyl 5-(3-methoxyphenyl)-3-methyl-5-oxovalerate
• CAS No: 1443326-98-4
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• MDL: MFCD07782940
• CID: 5160557
• Update Time: 2025-05-23

Methyl 5-(3-methoxyphenyl)-3-methyl-5-oxovalerate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-methoxyphenyl)-3-methyl-5-oxovalerate
• Methyl5-(3-methoxyphenyl)-3-methyl-5-oxopentanoate
• Methyl 5-(3-methoxyphenyl)-3-methyl-5-oxopentanoate

• MDL： MFCD07782940
• Inchi： 1S/C14H18O4/c1-10(8-14(16)18-3)7-13(15)11-5-4-6-12(9-11)17-2/h4-6,9-10H,7-8H2,1-3H3
• InChI Key： NKMSEAGGIQUJPQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C)CC(C1C=CC=C(C=1)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 5-(3-methoxyphenyl)-3-methyl-5-oxovalerate

Methyl 5-(3-methoxyphenyl)-3-methyl-5-oxovalerate: A Comprehensive Overview

Methyl 5-(3-methoxyphenyl)-3-methyl-5-oxovalerate, also known by its CAS number 1443326-98-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of valeric acid, with a methyl group attached to the fifth carbon and a methoxyphenyl group at the third position. Its structure is characterized by a branched aliphatic chain and an aromatic ring, which contribute to its unique chemical properties and potential applications.

The synthesis of Methyl 5-(3-methoxyphenyl)-3-methyl-5-oxovalerate involves a series of carefully controlled reactions, including esterification and oxidation steps. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. The compound's stability under various conditions has been extensively studied, making it suitable for use in diverse industrial and pharmaceutical settings.

One of the most promising applications of this compound is in the development of novel drug delivery systems. Researchers have explored its ability to enhance the bioavailability of certain therapeutic agents due to its lipophilic nature. Studies published in leading journals such as Journal of Medicinal Chemistry have demonstrated its potential as a carrier for poorly soluble drugs, significantly improving their absorption rates in vivo.

In addition to its pharmacological applications, Methyl 5-(3-methoxyphenyl)-3-methyl-5-oxovalerate has shown remarkable properties in materials science. Its ability to form stable emulsions and gels has led to its investigation as a component in advanced polymer systems. Recent research highlights its role in creating biodegradable materials with tunable mechanical properties, which could revolutionize the packaging and biomedical industries.

The environmental impact of this compound has also been a focal point of recent studies. Scientists have examined its biodegradability under various environmental conditions, revealing that it decomposes efficiently in aerobic environments without releasing harmful byproducts. This makes it an eco-friendly alternative to traditional chemical additives in numerous industrial processes.

From a structural standpoint, the compound's methyl groups and methoxyphenyl substituents play crucial roles in determining its reactivity and solubility. Computational chemistry models have provided deeper insights into its electronic structure, aiding in the design of more effective synthetic pathways and applications.

In conclusion, Methyl 5-(3-methoxyphenyl)-3-methyl-5-oxovalerate (CAS No. 1443326-98-4) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within the chemical sciences.